Cas no 1315281-51-6 (4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester)

• Product Name: 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester
• CAS No: 1315281-51-6
• MF: C₂₅H₂₆BNO₂
• MW: 383.29044675827
• MDL: MFCD18827487
• CID: 3165830
• PubChem ID: 71306542
• Update Time: 2025-05-25

4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester
• DTXSID501133746
• 9-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-9H-carbazole
• CS-0175621
• 9-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]-9H-carbazole
• AKOS016339795
• 4-(9-CarbazolylMethyl)benzeneboronic acid pinacol ester, 95%
• 9-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-9H-carbazole
• AS-2486
• 9H-Carbazole, 9-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• MFCD18827487
• 1315281-51-6
• 4-(9-Carbazolylmethyl)benzeneboronicacidpinacolester,95%
• 9-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-9H-carbazole
• 9-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbazole
• 9-(4-(4,4,5,5-Tetramethyl-(1,3,2)dioxaborolan-2-yl)-benzyl)-9H-carbazole
• 941-007-7

• MDL： MFCD18827487
• Inchi： 1S/C25H26BNO2/c1-24(2)25(3,4)29-26(28-24)19-15-13-18(14-16-19)17-27-22-11-7-5-9-20(22)21-10-6-8-12-23(21)27/h5-16H,17H2,1-4H3
• InChI Key： AKZHQKVQCWCVBW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)CN2C3C=CC=CC=3C3=CC=CC=C23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 383.206
• Monoisotopic Mass: 383.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4A^2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester

4-(9-Carbazolylmethyl)benzeneboronic Acid Pinacol Ester: A Comprehensive Overview

The compound 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester (CAS No. 1315281-51-6) is a highly specialized organic material that has garnered significant attention in the fields of organic electronics, materials science, and medicinal chemistry. This compound is a derivative of carbazole, a heterocyclic aromatic compound known for its unique electronic properties. The integration of the benzeneboronic acid pinacol ester group into the carbazole framework introduces new functionalities, making it a versatile building block for advanced materials.

Recent advancements in the synthesis and characterization of 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester have been documented in numerous scientific journals. Researchers have explored its potential as a precursor for constructing advanced organic semiconductors, particularly in the realm of organic light-emitting diodes (OLEDs). The compound's ability to act as a bridge between electron-donating and electron-withdrawing groups has been exploited to design materials with tailored electronic properties.

One of the most notable applications of this compound is its role in Stille coupling reactions, a widely used cross-coupling methodology in organic synthesis. The pinacol boronate ester group facilitates these reactions, enabling the construction of complex molecular architectures with high precision. This has led to its use in the synthesis of novel π-conjugated systems, which are critical components in modern electronic devices.

Furthermore, studies have demonstrated that 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester exhibits excellent thermal stability and mechanical robustness, making it suitable for high-temperature applications. Its electronic properties, including high electron mobility and strong fluorescence emission, have positioned it as a promising candidate for next-generation optoelectronic devices.

Recent research has also focused on the biological applications of this compound. Its ability to interact with biological systems without causing significant cytotoxicity has opened avenues for its use in drug delivery systems and biosensors. The integration of this compound into polymer matrices has shown potential for creating biocompatible materials with enhanced functionality.

In terms of synthesis, the preparation of 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The structural versatility of this compound allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, the introduction of additional substituents can modulate its optical properties, making it suitable for applications in photovoltaics and light-harvesting devices.

From an environmental standpoint, studies have shown that 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester exhibits low toxicity and minimal environmental impact under standard conditions. This aligns with growing global efforts to develop sustainable materials that meet both performance and ecological criteria.

In conclusion, 4-(9-Carbazolylmethyl)benzeneboronic acid pinacol ester represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of electronic properties, structural versatility, and compatibility with advanced synthetic techniques positions it as a key player in the development of next-generation technologies.